Cas no 1563787-72-3 (3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid)

• Product Name: 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid
• CAS No: 1563787-72-3
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6032210
• PubChem ID: 82514656
• Update Time: 2025-06-08

3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid
• EN300-2001652
• 1563787-72-3
• 3-[2-(propan-2-yl)-1,3-thiazol-5-yl]prop-2-enoic acid

• Inchi： 1S/C9H11NO2S/c1-6(2)9-10-5-7(13-9)3-4-8(11)12/h3-6H,1-2H3,(H,11,12)/b4-3+
• InChI Key： JLRXMDGTJUAENG-ONEGZZNKSA-N
• SMILES： S1C(/C=C/C(=O)O)=CN=C1C(C)C

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid

Recent Advances in the Study of 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid (CAS: 1563787-72-3)

The compound 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid (CAS: 1563787-72-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid, which contribute to its ability to interact with specific biological targets. The compound's thiazole core and propenoic acid side chain are believed to play a critical role in its mechanism of action, particularly in modulating enzymatic activity and signal transduction pathways. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, paving the way for further experimental validation.

In vitro and in vivo studies have demonstrated promising results for 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid in various disease models. Notably, its anti-inflammatory and anti-proliferative effects have been observed in preclinical trials, suggesting potential applications in treating chronic inflammatory conditions and certain types of cancer. The compound's ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), has been particularly well-documented.

The synthesis of 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid has also seen advancements, with researchers developing more efficient and scalable routes to produce the compound. Recent publications describe optimized reaction conditions that improve yield and purity, which are critical for large-scale production and further pharmacological evaluation. These synthetic improvements have facilitated the compound's availability for broader research applications.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on addressing these gaps, with particular emphasis on bioavailability, metabolic stability, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-2-(propan-2-yl)-1,3-thiazol-5-ylprop-2-enoic acid represents a compelling candidate for further investigation in the realm of drug discovery. Its multifaceted biological activities and improved synthetic accessibility position it as a valuable tool for both basic research and therapeutic development. Future studies will likely explore its potential in combination therapies and its efficacy in more complex disease models.